6-amino-7-fluoro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one

• IUPAC Name: 6-amino-7-fluoro-4H-pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C7H6FN3O2/c8-3-1-4-7(11-6(3)9)10-5(12)2-13-4/h1H,2H2,(H3,9,10,11,12)
• InChI Key: WPDBTFMEWIMMPK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=NC(=C(C=C2O1)F)N
• Molecular Formula: C7H6FN3O2
• Molecular Weight: 183.14 g/mol
• CAS No.: 1909347-79-0

Description

“6-amino-7-fluoro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one” is an organic compound. Its molecular formula is C8H7FN2O2. The average mass of this compound is 182.152 Da and its monoisotopic mass is 182.049149 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 8 carbon atoms, 7 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula (C8H7FN2O2), average mass (182.152 Da), and monoisotopic mass (182.049149 Da). Further details such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Antibacterial Agents

Research has demonstrated the synthesis of compounds related to "6-amino-7-fluoro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one" for potential use as antibacterial agents. For instance, the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones has been explored, showing these compounds exhibit antibacterial activity. These findings suggest a promising avenue for the development of new antibacterial drugs (Solankee & Patel, 2004).

Antimicrobial Agents

Further research into fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moieties has shown these derivatives to possess significant antimicrobial properties. The incorporation of both nitro and fluorine elements into these compounds has led to a heightened activity against microbial threats, pointing to their potential as effective antimicrobial agents (Bawazir & Abdel-Rahman, 2018).

Heterocyclic Synthesis

The compound has also been utilized in the synthesis of various heterocyclic derivatives. For example, the aminomethylation of 6-amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles led to the formation of pyrido[1,2-a][1,3,5]triazine derivatives, highlighting the versatility of this compound in creating novel heterocyclic structures with potential pharmaceutical applications (Khrustaleva et al., 2014).

Solvent-Free Heterocyclic Synthesis

In an effort to explore more environmentally friendly synthesis methods, research into solvent-free synthesis techniques for creating six-membered heterocycles, including oxazinones, has been conducted. This approach not only aligns with green chemistry principles but also opens up new pathways for the synthesis of complex molecules efficiently (Martins et al., 2009).

Fluorinated Nucleosides Synthesis

The compound's framework has been adapted in the synthesis of fluorinated pyrazolo[3,4-b]pyridine and pyrazolo[3,4-d]pyrimidine nucleosides. These nucleosides are considered to be mimetics of the transition state involved in adenosine deaminase activity, showcasing the compound's role in developing potential therapeutic agents (Iaroshenko et al., 2009).